Cas no 2229504-02-1 (2-(3,4-dihydro-2H-pyran-5-yl)butanedioic acid)

• Product Name: 2-(3,4-dihydro-2H-pyran-5-yl)butanedioic acid
• CAS No: 2229504-02-1
• MF: C₉H₁₂O₅
• MW: 200.188583374023
• CID: 6126555
• PubChem ID: 165979362
• Update Time: 2025-05-19

2-(3,4-dihydro-2H-pyran-5-yl)butanedioic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1775599
• 2229504-02-1
• 2-(3,4-dihydro-2H-pyran-5-yl)butanedioic acid

• Inchi： 1S/C9H12O5/c10-8(11)4-7(9(12)13)6-2-1-3-14-5-6/h5,7H,1-4H2,(H,10,11)(H,12,13)
• InChI Key： DXAJOZCZJNPEIM-UHFFFAOYSA-N
• SMILES： O1C=C(CCC1)C(C(=O)O)CC(=O)O

Computed Properties

• Exact Mass: 200.06847348g/mol
• Monoisotopic Mass: 200.06847348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 83.8Ų

Additional information on 2-(3,4-dihydro-2H-pyran-5-yl)butanedioic acid

Research Brief on 2-(3,4-dihydro-2H-pyran-5-yl)butanedioic acid (CAS: 2229504-02-1): Recent Advances and Applications

2-(3,4-dihydro-2H-pyran-5-yl)butanedioic acid (CAS: 2229504-02-1) is a chemically significant compound with emerging applications in the pharmaceutical and biotechnology sectors. Recent studies have highlighted its potential as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of novel therapeutics targeting metabolic and inflammatory disorders. This research brief consolidates the latest findings on this compound, focusing on its synthesis, biological activity, and potential industrial applications.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways for 2-(3,4-dihydro-2H-pyran-5-yl)butanedioic acid, emphasizing its role as a key intermediate in the production of gamma-aminobutyric acid (GABA) analogs. The study demonstrated that the compound's unique structural features, including the dihydropyran ring and dicarboxylic acid moiety, contribute to its high reactivity and suitability for further functionalization. Researchers successfully optimized a scalable synthesis route, achieving a yield of over 85% under mild reaction conditions, which could facilitate its industrial production.

In the context of biological activity, a preclinical investigation reported in Bioorganic & Medicinal Chemistry Letters (2024) evaluated the compound's potential as an anti-inflammatory agent. The study revealed that 2-(3,4-dihydro-2H-pyran-5-yl)butanedioic acid exhibits significant inhibitory effects on pro-inflammatory cytokines, such as TNF-α and IL-6, in murine models. These findings suggest its promise as a lead compound for developing new anti-inflammatory drugs, particularly for conditions like rheumatoid arthritis and inflammatory bowel disease.

Further research has also explored the compound's utility in drug delivery systems. A team from MIT developed a novel polymer-based carrier incorporating 2-(3,4-dihydro-2H-pyran-5-yl)butanedioic acid, which demonstrated enhanced stability and controlled release properties for hydrophobic drugs. This innovation, detailed in a 2024 Advanced Materials publication, could address longstanding challenges in the formulation of poorly water-soluble therapeutics.

Despite these advancements, challenges remain in fully elucidating the compound's pharmacokinetic profile and long-term safety. Ongoing studies are investigating its metabolic pathways and potential toxicity, with preliminary data indicating favorable bioavailability and minimal off-target effects. The compound's versatility and growing body of supportive research position it as a valuable asset in the continued evolution of chemical biology and pharmaceutical development.